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Compound of Interest

Compound Name:
3-Fluoro-5-hydroxyphenylboronic

acid

Cat. No.: B591667 Get Quote

Essential Safety and Handling Guide for 3-
Fluoro-5-hydroxyphenylboronic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 3-Fluoro-5-
hydroxyphenylboronic acid (CAS No. 871329-82-7). Adherence to these protocols is

essential for ensuring personal safety and minimizing environmental impact. This document is

intended to supplement, not replace, a formal risk assessment and the specific Safety Data

Sheet (SDS) provided by the supplier.

Immediate Safety and Hazard Information
3-Fluoro-5-hydroxyphenylboronic acid is a chemical that requires careful handling due to its

irritant properties and the potential hazards associated with its chemical structure. Based on

data from suppliers and analogous compounds, the primary hazards are:

Skin Irritation: Causes skin irritation.[1]

Eye Irritation: Causes serious eye irritation.[1]

Furthermore, as a fluorinated organic compound, it carries the potential for thermal

decomposition to release hazardous substances, including hydrogen fluoride (HF), a highly
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toxic and corrosive gas.

GHS Hazard Information
Hazard Class GHS Code Signal Word Hazard Statement

Skin Irritation H315 Warning
Causes skin irritation.

[1]

Serious Eye Irritation H319 Warning
Causes serious eye

irritation.[1]

Personal Protective Equipment (PPE)
A comprehensive suite of PPE is mandatory to prevent exposure when working with 3-Fluoro-
5-hydroxyphenylboronic acid.

PPE Category Specification Rationale

Eye Protection
Chemical safety goggles and a

face shield.

Protects eyes and face from

dust particles and potential

splashes.

Hand Protection
Chemically resistant gloves

(e.g., nitrile).

Prevents skin contact. Gloves

should be inspected before

use and changed immediately

if contaminated.

Body Protection

A flame-resistant lab coat, fully

buttoned, along with long

pants and closed-toe shoes.

Protects skin from accidental

spills and contact.

Respiratory Protection

A NIOSH/MSHA-approved

respirator (e.g., N95 dust

mask) is required when

handling the solid compound

to prevent the inhalation of

dust particles.

Minimizes the risk of

respiratory tract irritation.
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Operational Plan: Step-by-Step Handling Procedure
Strict adherence to the following operational protocol is crucial for the safe handling of 3-
Fluoro-5-hydroxyphenylboronic acid.

Preparation:

Ensure that a safety shower and eyewash station are readily accessible before beginning

work.

All work should be conducted in a well-ventilated area, preferably within a certified

chemical fume hood.

The work area should be clean and free of clutter.

Have a spill kit readily available.

Donning PPE:

Put on all required personal protective equipment as outlined in the table above before

handling the chemical.

Handling:

Handle the compound in a fume hood to avoid inhalation of dust.

Avoid generating dust when transferring the solid. Use appropriate tools, such as a

spatula, for transfers.

Keep the container of 3-Fluoro-5-hydroxyphenylboronic acid tightly closed when not in

use.

Wash hands thoroughly with soap and water after handling, even if gloves were worn.

Post-Handling:

Clean the work area to remove any residual chemical.
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Properly remove and dispose of contaminated PPE.

Wash hands again before leaving the laboratory.

Emergency Procedures
In the event of an emergency, follow these procedures and seek immediate medical attention.

Emergency Situation Procedure

Skin Contact

Immediately flush the affected area with plenty

of water for at least 15 minutes while removing

contaminated clothing.[2] If irritation persists,

seek medical attention.

Eye Contact

Immediately rinse cautiously with water for

several minutes. Remove contact lenses if

present and easy to do. Continue rinsing for at

least 15 minutes. Seek immediate medical

attention.

Inhalation

Move the person to fresh air and keep them in a

position comfortable for breathing. If you feel

unwell, seek medical advice.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill

For a small spill, carefully sweep up the solid

material, avoiding dust generation, and place it

in a sealed, labeled container for hazardous

waste disposal. For a large spill, evacuate the

area and contact your institution's environmental

health and safety department.

Disposal Plan
All waste generated from the use of 3-Fluoro-5-hydroxyphenylboronic acid, including

contaminated PPE and empty containers, must be treated as hazardous waste.
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Solid Waste: Collect all solid waste, including unused material and contaminated items (e.g.,

weigh boats, paper towels), in a clearly labeled, sealed container for hazardous chemical

waste.

Liquid Waste: If the compound is dissolved in a solvent, collect the solution in a labeled,

sealed container for hazardous liquid waste. Do not dispose of it down the drain.

Disposal Compliance: All chemical waste must be disposed of in accordance with federal,

state, and local regulations. Contact your institution's environmental health and safety

department for specific guidance on hazardous waste disposal procedures.

Workflow for Safe Handling and Disposal
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Safe Handling and Disposal Workflow
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Handling

Waste Disposal

Emergency Response

Conduct Risk Assessment

Assemble PPE

Prepare Fume Hood and Workspace

Don PPE

Weigh and Transfer in Fume Hood

Perform Experiment

Close Container and Clean Workspace Spill

Potential Incident

Exposure

Potential Incident

Segregate Solid and Liquid Waste

Collect in Labeled, Sealed Containers

Store in Designated Hazardous Waste Area

Evacuate and Notify EHS (Large Spill) Contain and Clean (Small Spill) Skin/Eye Contact: Flush with Water Inhalation: Move to Fresh Air Seek Immediate Medical Attention
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Caption: A flowchart outlining the key steps for the safe handling and disposal of 3-Fluoro-5-
hydroxyphenylboronic acid, from preparation to emergency response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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